Cas no 848482-93-9 ((2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid)

(2S)-4-tert-Butoxycarbonylpiperazine-2-carboxylic acid is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and peptide chemistry. Its tert-butoxycarbonyl (Boc) protecting group ensures selective reactivity, enabling controlled deprotection under mild acidic conditions. The stereospecific (2S) configuration is critical for applications requiring enantiopure compounds, such as drug development and asymmetric synthesis. This compound exhibits high purity and stability, making it suitable for complex organic transformations. Its carboxylic acid functionality allows further derivatization, facilitating the construction of peptidomimetics and bioactive molecules. The Boc group also enhances solubility in organic solvents, streamlining purification processes. This reagent is valued for its reliability in medicinal chemistry and peptide research.
(2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid structure
848482-93-9 structure
Product Name:(2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid
CAS No:848482-93-9
MF:C10H18N2O4
MW:230.260922908783
MDL:MFCD02179098
CID:68947
PubChem ID:1501850
Update Time:2025-06-09

(2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Boc-Piperazine-3-carboxylic acid
    • (S)-4-(tert-Butoxycarbonyl)piperazine-2-carboxylic acid
    • (S)-4-N-Boc-Piperazine-2-Carboxylic Acid
    • 4-Boc-piperazine-2-(S)-carboxylic acid
    • (S)-4-Boc-2-piperazinecarboxylic acid
    • (S)-4-Boc-Piperazine-2-carboxylic acid
    • (S)-4-N-tert-butoxycarbonylpiperazine-2-carboxylic acid
    • (S)-piperazine-1,3-dicarboxylic acid 1-tert-butyl ester
    • 1,3-Piperazinedicarboxylic acid,1-(1,1-dimethylethyl) ester,(3S)
    • 4-Boc-pip
    • 4-boc-piperazine-2-carboxylic acid
    • s-bpca
    • (S)-4-(tert-Butoxylcarbonyl)-piperazine-2-carboxylic acid
    • (2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid
    • 1-(1,1-Dimethylethyl) (3S)-1,3-piperazinedicarboxylate (ACI)
    • (2S)-4-[(2-Methylpropan-2-yl)oxycarbonyl]piperazin-1-ium-2-carboxylate
    • (2S)-4-[(tert-Butoxy)carbonyl]piperazine-2-carboxylic acid
    • DB-031467
    • AKOS015897888
    • Q-102961
    • 1,3-Piperazinedicarboxylicacid, 1-(1,1-dimethylethyl) ester, (3S)-
    • DTXSID70363538
    • C10H18N2O4
    • (S)-4-N-Boc-piperazine-2-carboxylic acid, AldrichCPR
    • TS-00607
    • (2S)-4-(TERT-BUTOXYCARBONYL)PIPERAZINE-2-CARBOXYLIC ACID
    • (S)-4-(tert-butoxycarbonyl) piperazine-2-carboxylic acid
    • (s)-1,3-piperazinedicarboxylic acid, 1-(1,1-dimethylethyl) ester
    • YRYAXQJXMBETAT-ZETCQYMHSA-N
    • SCHEMBL1184732
    • MFCD02179098
    • (2S)-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
    • AKOS007930656
    • 1,3-Piperazinedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (3S)-
    • 848482-93-9
    • AS-81038
    • CS-0001877
    • AC-2200
    • MDL： MFCD02179098
    • Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-5-4-11-7(6-12)8(13)14/h7,11H,4-6H2,1-3H3,(H,13,14)/t7-/m0/s1
    • InChI Key： YRYAXQJXMBETAT-ZETCQYMHSA-N
    • SMILES： C(N1CCN[C@H](C(=O)O)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 230.12700
  • Monoisotopic Mass: 230.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: -2.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.193
  • Melting Point: 231-239ºC
  • Boiling Point: 371.8℃ at 760 mmHg
  • Flash Point: 178.6℃
  • PSA: 78.87000
  • LogP: 0.54660

(2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid Security Information

(2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2S)-4-tert-butoxycarbonylpiperazine-2-carboxylic acid Production Method

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